Cas no 2024994-63-4 (4-(cyclohexylmethyl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2024994-63-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5944431
• PubChem ID: 165863019
• Update Time: 2025-10-11

4-(cyclohexylmethyl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo3,2-cpyridine
• 2024994-63-4
• 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• EN300-1076243

• Inchi： 1S/C14H21NO/c1-2-4-11(5-3-1)10-13-12-7-9-16-14(12)6-8-15-13/h7,9,11,13,15H,1-6,8,10H2
• InChI Key： XKOZEQSHWFVEHA-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2CC1CCCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo3,2-cpyridine

Introduction to 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2024994-63-4)

4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine, a compound with the CAS number 2024994-63-4, is a novel and intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[3,2-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various areas of drug discovery and development.

The core structure of 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine consists of a fused ring system comprising a furan and a pyridine moiety. The cyclohexylmethyl substituent at the 4-position adds significant steric and electronic complexity to the molecule. This substituent not only influences the compound's solubility and stability but also plays a crucial role in its biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacological properties of furo[3,2-c]pyridine derivatives.

In terms of its chemical synthesis, 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine can be prepared through a series of well-defined steps. One common approach involves the reaction of a cyclohexylmethyl halide with a suitable pyridine derivative under palladium-catalyzed conditions. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The synthetic route is also amenable to variations that can introduce additional functional groups or modify existing ones, thereby expanding the scope of potential derivatives.

The biological activities of 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine have been extensively studied in recent years. One of the most notable findings is its potent anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These results suggest that 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine has also demonstrated promising neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its therapeutic applications, 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine has been explored for its potential as a research tool in biochemical assays. Its unique structural features make it an excellent ligand for studying protein-protein interactions and receptor binding. For instance, it has been used to investigate the binding affinity and selectivity of various receptors involved in inflammatory and neurodegenerative processes.

The safety profile of 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity and good tolerability at therapeutic concentrations. These findings support its further development as a potential drug candidate.

In conclusion, 4-(cyclohexylmethyl)-4H,5H,6H,7H-furo[3,2-c]pyridine (CAS No. 2024994-63-4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.